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Compound of Interest

Compound Name: 4'-Aminooctanophenone

CAS No.: 63884-78-6

Cat. No.: B1215662

Get Quote

This document provides a detailed exploration of 4'-Aminooctanophenone, a versatile

chemical intermediate, and its applications in the field of medicinal chemistry. This guide is

intended for researchers, scientists, and drug development professionals, offering in-depth

protocols, mechanistic insights, and a framework for utilizing this compound in the synthesis of

novel therapeutic agents.

Introduction: The Significance of the Aminoketone
Scaffold
The aminoketone functional group is a privileged scaffold in medicinal chemistry, forming the

core of numerous biologically active compounds.[1] Derivatives of aminoacetophenone, in

particular, have demonstrated a wide spectrum of pharmacological activities, including

anticancer, antioxidant, and antimicrobial properties.[2][3] 4'-Aminooctanophenone, with its

characteristic amino group and an extended alkyl chain, presents a unique building block for

the development of new chemical entities with potentially enhanced biological profiles. The

lipophilic octanoyl chain can significantly influence the pharmacokinetic and pharmacodynamic

properties of derivative compounds, making it a valuable tool for structure-activity relationship

(SAR) studies.[4][5][6][7][8]
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This guide will detail the synthesis, characterization, and potential applications of 4'-
Aminooctanophenone, providing robust protocols to facilitate its use in a research and

development setting.

Synthesis and Characterization of 4'-
Aminooctanophenone
The synthesis of 4'-Aminooctanophenone can be efficiently achieved through a Friedel-Crafts

acylation reaction.[9][10][11][12] To prevent the deactivation of the aromatic ring by the amino

group, it is crucial to first protect the amine. Acetylation is a common and effective protection

strategy. The overall synthetic workflow is depicted below.
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Caption: Synthetic workflow for 4'-Aminooctanophenone.
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Detailed Synthesis Protocol
Part A: Protection of Aniline (Acetylation)

In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser,

dissolve aniline (10 g, 0.107 mol) in 50 mL of dichloromethane.

Cool the solution in an ice bath and slowly add acetic anhydride (12.1 g, 0.118 mol)

dropwise.

Add 2-3 drops of pyridine as a catalyst.

Stir the reaction mixture at room temperature for 2 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, pour the reaction mixture into 100 mL of cold water and stir vigorously for

30 minutes.

Separate the organic layer, wash with 5% HCl solution, followed by saturated sodium

bicarbonate solution, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under

reduced pressure to obtain N-phenylacetamide.

Part B: Friedel-Crafts Acylation

In a 500 mL three-necked flask fitted with a mechanical stirrer, a dropping funnel, and a

reflux condenser, add N-phenylacetamide (10 g, 0.074 mol) and 100 mL of anhydrous

carbon disulfide.

Cool the mixture to 0 °C in an ice-salt bath.

Carefully add anhydrous aluminum chloride (24.7 g, 0.185 mol) in small portions with

constant stirring.

Slowly add octanoyl chloride (13.3 g, 0.082 mol) dropwise from the dropping funnel over a

period of 30 minutes.
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After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and then reflux for 3 hours.

Cool the reaction mixture and carefully pour it onto crushed ice containing concentrated HCl.

Separate the organic layer and extract the aqueous layer with dichloromethane.

Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.

Evaporate the solvent to yield crude 4'-acetamidooctanophenone.

Part C: Deprotection (Hydrolysis)

To the crude 4'-acetamidooctanophenone, add 100 mL of 10% aqueous hydrochloric acid.

Reflux the mixture for 4-6 hours until the reaction is complete (monitored by TLC).

Cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate until

the pH is approximately 8.

The product, 4'-Aminooctanophenone, will precipitate out of the solution.

Filter the solid, wash with cold water, and dry under vacuum.

Recrystallize the crude product from ethanol to obtain pure 4'-Aminooctanophenone.

Characterization Protocols
The identity and purity of the synthesized 4'-Aminooctanophenone should be confirmed using

standard analytical techniques.

Table 1: Analytical Characterization Methods
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Technique Protocol Summary Expected Observations

Melting Point

Determine the melting point of

the purified solid using a

calibrated melting point

apparatus.

A sharp melting point range

indicates high purity.

¹H NMR

Dissolve a small sample in a

suitable deuterated solvent

(e.g., CDCl₃ or DMSO-d₆) and

acquire the proton NMR

spectrum.[13][14][15]

Expect characteristic peaks for

aromatic protons, the amino

group protons, and the protons

of the octanoyl chain.

¹³C NMR

Acquire the carbon-13 NMR

spectrum in the same solvent.

[13][14]

Expect distinct signals for each

carbon atom in the molecule,

including the carbonyl carbon

and aromatic carbons.

Mass Spectrometry

Analyze the sample using a

mass spectrometer (e.g., ESI-

MS) to determine the

molecular weight.[16]

The molecular ion peak should

correspond to the calculated

molecular weight of 4'-

Aminooctanophenone

(C₁₄H₂₁NO, M.W. = 219.32

g/mol ).

FT-IR
Acquire the infrared spectrum

of the solid sample.

Characteristic absorption

bands for N-H stretching

(amine), C=O stretching

(ketone), and aromatic C-H

stretching should be observed.

Applications in Medicinal Chemistry: Protocols for
Biological Evaluation
4'-Aminooctanophenone serves as a versatile starting material for the synthesis of a variety

of potentially bioactive compounds. The primary amino group can be readily derivatized to form

amides, sulfonamides, Schiff bases, and other functional groups, allowing for the exploration of

a broad chemical space.
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Design of a Compound Library
A focused library of derivatives can be synthesized from 4'-Aminooctanophenone to explore

its potential in various therapeutic areas.

Derivative Synthesis

4'-Aminooctanophenone

Amide Derivatives

Acyl Halides/Anhydrides

Sulfonamide Derivatives

Sulfonyl Chlorides

Schiff Base Derivatives

Aldehydes/Ketones

N-Alkylated Derivatives

Alkyl Halides

Click to download full resolution via product page

Caption: Derivatization of 4'-Aminooctanophenone.

Protocol for In Vitro Antibacterial Activity Screening
The broth microdilution method is a standard and reliable technique for determining the

Minimum Inhibitory Concentration (MIC) of novel compounds.[2][17][18]

Materials:

Sterile 96-well microtiter plates

Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

Mueller-Hinton Broth (MHB)

0.5 McFarland turbidity standard

Stock solution of 4'-Aminooctanophenone derivatives (e.g., 1 mg/mL in DMSO)

Positive control antibiotic (e.g., Ciprofloxacin)
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Negative control (MHB with DMSO)

Sterility control (MHB only)

Procedure:

Inoculum Preparation: Prepare a bacterial suspension in sterile saline equivalent to a 0.5

McFarland standard. Dilute this suspension in MHB to achieve a final concentration of

approximately 5 x 10⁵ CFU/mL in the test wells.[2]

Compound Dilution: In a 96-well plate, perform serial two-fold dilutions of the test

compounds in MHB to obtain a range of concentrations (e.g., from 256 µg/mL to 0.5 µg/mL).

[2]

Inoculation: Add the prepared bacterial inoculum to each well containing the compound

dilutions.

Controls: Include a positive control (broth with inoculum and a standard antibiotic), a

negative control (broth with inoculum and DMSO), and a sterility control (broth only) on each

plate.[2]

Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

MIC Determination: The MIC is the lowest concentration of the compound that shows no

visible bacterial growth.

Table 2: Example Data Presentation for Antibacterial Screening

Compound S. aureus MIC (µg/mL) E. coli MIC (µg/mL)

4'-Aminooctanophenone >256 >256

Derivative A 32 64

Derivative B 16 32

Ciprofloxacin 0.5 0.25
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Protocol for In Vitro Anticancer Activity Screening
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity and is widely used to screen for cytotoxic agents.[19]

[20][21][22][23]

Materials:

Human cancer cell lines (e.g., MCF-7, HeLa)

Complete cell culture medium (e.g., DMEM with 10% FBS)

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO or acidified isopropanol)

96-well cell culture plates

Stock solutions of 4'-Aminooctanophenone derivatives in DMSO

Positive control (e.g., Doxorubicin)

Procedure:

Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well

and incubate for 24 hours to allow for cell attachment.

Compound Treatment: Treat the cells with various concentrations of the test compounds and

incubate for 48-72 hours.

MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Formazan Solubilization: Remove the medium and add 150 µL of the solubilization solution

to each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

IC₅₀ Calculation: Calculate the half-maximal inhibitory concentration (IC₅₀) value, which is the

concentration of the compound that inhibits cell growth by 50%.
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Table 3: Example Data Presentation for Anticancer Screening

Compound MCF-7 IC₅₀ (µM) HeLa IC₅₀ (µM)

4'-Aminooctanophenone >100 >100

Derivative C 15.2 22.5

Derivative D 8.7 12.1

Doxorubicin 0.8 1.1

Protocol for Evaluation of Local Anesthetic Activity
The frog foot withdrawal reflex method is a classic and effective in vivo assay for screening

compounds for local anesthetic activity.[24][25][26][27][28]

Materials:

Frogs (Rana tigrina)

0.1 N HCl solution

Solutions of test compounds at various concentrations

Standard local anesthetic (e.g., Lidocaine)

Beakers

Stopwatch

Procedure:

Acclimatization: Allow the frogs to acclimatize to the laboratory environment.

Baseline Measurement: Immerse one of the frog's feet in a beaker containing 0.1 N HCl and

record the time it takes for the frog to withdraw its foot (reaction time). This should be done

quickly, and the foot immediately washed with water.
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Compound Administration: Inject a small volume (e.g., 0.1 mL) of the test compound solution

subcutaneously into the dorsal lymph sac of the frog.

Post-Treatment Measurement: At regular intervals (e.g., 5, 15, 30, 60 minutes) after injection,

repeat the foot immersion in 0.1 N HCl and record the reaction time.

Data Analysis: An increase in the reaction time indicates a local anesthetic effect. Compare

the onset and duration of action of the test compounds with the standard drug.

Conclusion and Future Directions
4'-Aminooctanophenone is a valuable and versatile building block in medicinal chemistry. Its

straightforward synthesis and the reactivity of its amino group make it an ideal starting point for

the creation of diverse compound libraries. The protocols detailed in this guide provide a solid

foundation for researchers to synthesize, characterize, and evaluate the biological potential of

4'-Aminooctanophenone derivatives. Future research should focus on exploring a wider

range of derivatizations and employing more advanced biological assays to elucidate the

mechanisms of action of any promising lead compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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